![molecular formula C18H10ClN3O3S B2427883 N-benzo[e][1,3]benzothiazol-2-yl-5-chloro-2-nitrobenzamide CAS No. 330201-14-4](/img/structure/B2427883.png)
N-benzo[e][1,3]benzothiazol-2-yl-5-chloro-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives, which might include “N-benzo[e][1,3]benzothiazol-2-yl-5-chloro-2-nitrobenzamide”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Scientific Research Applications
Antibacterial Activity
Benzothiazole derivatives, including compounds similar to N-benzo[e][1,3]benzothiazol-2-yl-5-chloro-2-nitrobenzamide, have shown significant antibacterial activity. For instance, hydroxy-substituted benzothiazole derivatives demonstrated potent antibacterial effects against Streptococcus pyogenes (Gupta, 2018). Similarly, another study synthesized methoxy substituted benzothiazole derivatives that exhibited strong antibacterial activity against Pseudomonas aeruginosa (Gupta, 2018).
Antitumor Activity
Certain benzothiazole derivatives have been investigated for their potential antitumor properties. For example, novel derivatives of 6-amino-2-phenylbenzothiazole bearing different substituents were synthesized and found to exert cytostatic activities against various human cancer cell lines (Racané et al., 2006).
Electrochemical and Analytical Applications
Benzothiazole compounds have also been studied for their electrochemical behaviors. An investigation into the electrochemical behaviors of N-(2-benzylbenzoxazol-5-yl)benzamide and related compounds provided insights into their potential for quantitative determination using various electrochemical techniques (Zeybek et al., 2009).
Synthesis of Complex Compounds
The synthesis of benzothiazole derivatives can lead to the formation of complex compounds with potential applications in various fields. For example, the synthesis of N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide showed applications in optical, thermal, biological studies, and nonlinear optical (NLO) studies (Prabukanthan et al., 2020).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary depending on the substituents on the thiazole ring .
Mode of Action
For instance, they can inhibit the function of certain enzymes or bind to specific receptors, leading to a change in cellular function . The specific mode of action for this compound would depend on its structure and the nature of its target.
Biochemical Pathways
Given the broad biological activities of thiazole derivatives, it can be inferred that multiple pathways could potentially be affected . These could include pathways related to inflammation, tumor growth, bacterial or fungal proliferation, and more.
Result of Action
Based on the known activities of thiazole derivatives, the compound could potentially exert effects such as inhibiting the growth of bacteria or fungi, reducing inflammation, or inhibiting tumor growth .
Biochemical Analysis
Biochemical Properties
The thiazole ring in 5-Chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-2-nitrobenzamide is known to interact with various enzymes, proteins, and other biomolecules . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules
Cellular Effects
5-Chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-2-nitrobenzamide may influence cell function through its interactions with various cellular pathways. For instance, thiazole derivatives have been found to exhibit antimicrobial activity, suggesting that they may interact with cellular pathways involved in microbial growth and proliferation
Molecular Mechanism
Thiazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
Studies on similar thiazole derivatives suggest that these compounds may exhibit dose-dependent effects .
Metabolic Pathways
Thiazole derivatives are known to interact with various enzymes and cofactors, suggesting that they may be involved in multiple metabolic pathways .
Properties
IUPAC Name |
N-benzo[e][1,3]benzothiazol-2-yl-5-chloro-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10ClN3O3S/c19-11-6-7-14(22(24)25)13(9-11)17(23)21-18-20-16-12-4-2-1-3-10(12)5-8-15(16)26-18/h1-9H,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTYIJIVUCIXIQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2N=C(S3)NC(=O)C4=C(C=CC(=C4)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.